156-51-4

Phenelzine sulfate

In Stock

• CAS RN:
• 156-51-4

• Formula:
• C8H14N2O4S

• InChI:
• InChI=1S/C8H12N2.H2O4S/c9-10-7-6-8-4-2-1-3-5-8;1-5(2,3)4/h1-5,10H,6-7,9H2;(H2,1,2,3,4)

• InChIKey:
• RXBKMJIPNDOHFR-UHFFFAOYSA-N

• Non-selective, irreversible MAO inhibitor. Inhibits the 5-HT inward current (IC50 = 1.3 μM). Increases GABA concentrations. Shows antidepressant and anxiolytic effects in vivo. Orally active.
  Phenelzine is an inhibitor of monoamine oxidase (MAO;  IC50 = 0.9 μM using rat brain mitochondrial preparations). It potentiates the effects of tryptamine on isolated rat fundus (EC50 = 90 nM) and increases tryptamine toxicity in mice with LD50 values of 85 and 500 mg/kg in the presence and absence of phenelzine, respectively. Phenelzine (20 mg/kg) increases GABA, dopamine, serotonin (5-HT; ), and norepinephrine levels in the hippocampus and cortex of socially isolated rats and rats treated with the NMDA receptor antagonist (+)-MK-801.2 It also increases 5-HT levels in the ventral horn of the spinal cord, improves gross motor ability in a rotarod test, and increases locomo...

Methyl 2-Methoxyisonicotinate

In Stock

• CAS RN:
• 26156-51-4

• Formula:
• C8H9NO3

• InChI:
• InChI=1S/C8H9NO3/c1-11-7-5-6(3-4-9-7)8(10)12-2/h3-5H,1-2H3

• InChIKey:
• KVFSHVOCUQNUNV-UHFFFAOYSA-N

• Methyl 2-Methoxyisonicotinate is a useful research compound. Its molecular formula is C8H9NO3 and its molecular weight is 167.16 g/mol. The purity is usually 95%.